Cas no 36939-02-3 (1-Propanone,1-phenyl-3-(4-pyridinyl)-)
36939-02-3 structure
Product Name:1-Propanone,1-phenyl-3-(4-pyridinyl)-
CAS No:36939-02-3
MF:C14H13NO
MW:211.259123563766
CID:322552
PubChem ID:265162
Update Time:2025-04-19
1-Propanone,1-phenyl-3-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-phenyl-3-(4-pyridinyl)-
- 1-phenyl-3-pyridin-4-ylpropan-1-one
- 1-phenyl-3-(pyridin-4-yl)propan-1-one
- AC1L6DD1
- AC1Q5F4H
- AR-1C5248
- CTK4H7430
- NCIOpen2_007017
- NSC100991
- SureCN4603533
- 36939-02-3
- AKOS017983727
- SCHEMBL4603533
- DTXSID10295288
- DZJBQKLCTJMZSJ-UHFFFAOYSA-N
- Isonicotinylbenzoylmethan
- NSC-100991
-
- Inchi: 1S/C14H13NO/c16-14(13-4-2-1-3-5-13)7-6-12-8-10-15-11-9-12/h1-5,8-11H,6-7H2
- InChI Key: DZJBQKLCTJMZSJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CCC1C=CN=CC=1
Computed Properties
- Exact Mass: 211.09979
- Monoisotopic Mass: 211.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.103
- Boiling Point: 378.1°Cat760mmHg
- Flash Point: 189.8°C
- Refractive Index: 1.577
- PSA: 29.96
- LogP: 2.89710
1-Propanone,1-phenyl-3-(4-pyridinyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
36939-02-3 (1-Propanone,1-phenyl-3-(4-pyridinyl)-) Related Products
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